Cas no 1235369-00-2 (N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide)

• Product Name: N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide
• CAS No: 1235369-00-2
• MF: C₁₈H₂₇Cl₂N₃O₃S
• MW: 436.396281480789
• CID: 6404166
• PubChem ID: 49684641
• Update Time: 2025-05-20

N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide
• N-tert-butyl-4-[[(2,4-dichloro-5-methylphenyl)sulfonylamino]methyl]piperidine-1-carboxamide
• N-(tert-butyl)-4-((2,4-dichloro-5-methylphenylsulfonamido)methyl)piperidine-1-carboxamide
• AKOS024490350
• VU0629849-1
• 1235369-00-2
• F5017-1667
• N-tert-butyl-4-[(2,4-dichloro-5-methylbenzenesulfonamido)methyl]piperidine-1-carboxamide

• Inchi： 1S/C18H27Cl2N3O3S/c1-12-9-16(15(20)10-14(12)19)27(25,26)21-11-13-5-7-23(8-6-13)17(24)22-18(2,3)4/h9-10,13,21H,5-8,11H2,1-4H3,(H,22,24)
• InChI Key： DJOQQAHGWGQASQ-UHFFFAOYSA-N
• SMILES： N1(C(NC(C)(C)C)=O)CCC(CNS(C2=CC(C)=C(Cl)C=C2Cl)(=O)=O)CC1

Computed Properties

• Exact Mass: 435.1150183g/mol
• Monoisotopic Mass: 435.1150183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 610
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 86.9Ų

Additional information on N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide

Introduction to N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide (CAS No: 1235369-00-2)

N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1235369-00-2, belongs to a class of molecules that exhibit promising biological activities. Its unique structural features, including the presence of a N-tert-butyl group and a 4-(2,4-dichloro-5-methylbenzenesulfonamido)methyl moiety, make it a valuable candidate for further investigation in drug discovery.

The compound's structure is designed to interact with biological targets in a specific manner, which is crucial for developing effective therapeutic agents. The 4-(2,4-dichloro-5-methylbenzenesulfonamido)methyl part of the molecule is particularly noteworthy, as it introduces a sulfonamide group that is known to enhance binding affinity and selectivity. This feature has been widely explored in the development of drugs targeting various diseases, including cancer and infectious disorders.

In recent years, there has been a growing interest in the development of novel piperidine-based compounds due to their diverse biological activities. Piperidine derivatives are known for their ability to modulate enzyme activity and receptor interactions, making them suitable for a wide range of therapeutic applications. The introduction of the N-tert-butyl group in N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide enhances its stability and bioavailability, which are critical factors for drug efficacy.

One of the most exciting aspects of this compound is its potential application in oncology research. The sulfonamide moiety has been shown to exhibit anti-proliferative effects by inhibiting key enzymes involved in cancer cell growth and survival. Furthermore, the dichloro and methyl substituents on the aromatic ring contribute to the compound's ability to interact with specific protein targets, thereby disrupting critical signaling pathways in cancer cells. Recent studies have demonstrated that compounds with similar structural features can effectively induce apoptosis in various cancer cell lines, highlighting the therapeutic potential of N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide.

Beyond oncology, this compound has also shown promise in the treatment of infectious diseases. The sulfonamide group is known to possess broad-spectrum antimicrobial properties, making it an attractive scaffold for developing new antibiotics. Additionally, the piperidine ring contributes to the compound's ability to cross biological membranes, which is essential for achieving effective drug delivery. Current research is focused on optimizing the pharmacokinetic properties of this compound to improve its bioavailability and reduce potential side effects.

The synthesis of N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide involves multiple steps that require precise control over reaction conditions. The introduction of the sulfonamide group is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have made it possible to achieve high yields and purity levels necessary for pharmaceutical applications. Researchers are continuously exploring new synthetic routes to improve efficiency and scalability.

In conclusion, N-tert-butyl-4-(2,4-dichloro-5-methylbenzenesulfonamido)methylpiperidine-1-carboxamide (CAS No: 1235369-00-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent candidate for further investigation in drug discovery efforts aimed at treating cancer and infectious diseases. As our understanding of biological targets and disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing next-generation therapeutics.